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Compound of Interest

Compound Name: 5-azido-2-methyl-1H-indole
CAS No.: 1363421-86-6
Cat. No.: B6246153
Get Quote
. J

Executive Summary

5-Azido-2-methyl-1H-indole is a high-value heteroaromatic scaffold used primarily in
bioorthogonal chemistry and photoaffinity labeling. The C5-azido motif serves as a versatile
"chemical handle,” enabling rapid conjugation via Copper-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC) or Staudinger ligation. The C2-methyl group provides enhanced
stability to the indole core compared to its C2-unsubstituted counterparts, preventing oxidative
degradation during synthetic manipulations. This guide outlines a robust, scalable synthesis
route, safety protocols for handling organic azides, and key application workflows.

Chemical Profile & Safety Architecture
Physicochemical Properties
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Property Value /| Description

IUPAC Name 5-Azido-2-methyl-1H-indole

Molecular Formula

Molecular Weight 172.19 g/mol

Appearance Pale yellow to tan solid (light sensitive)

Soluble in DMSO, DMF, MeOH; sparingly

Solubilit
Y soluble in water

- Thermally unstable >110°C; Light sensitive
Stability ) )
(store in amber vials)

Critical Safety: The "Rule of Six" Analysis

Working with organic azides requires strict adherence to safety ratios to prevent explosive
decomposition.

e Carbon (
): 9

» Nitrogen (
): 4

e Ratio (

Risk Assessment: The ratio is 2.25, which is below the general safety threshold of 3. This
indicates 5-azido-2-methyl-1H-indole is potentially energetic.

e Protocol: Do not heat neat material above 40°C.

e Storage: Store < -20°C.
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e Handling: Use a blast shield for scales >1g. Use Teflon or wood spatulas; avoid metal
(potential for heavy metal azide formation).

Synthesis Protocol: The "Classical" Route

The most reliable synthesis targets the C5 position via electrophilic aromatic substitution
(nitration) followed by functional group interconversion. Direct C-H azidation often lacks
regioselectivity; therefore, the stepwise Nitration

Reduction

Diazotization route is preferred.

Synthetic Workflow Diagram

NaNO3, H2SO04 H2, Pd/C 1. NaNO2, HCI (0°C)

2-Methylindole 0°C, 96% Yield 5-Nitro-2-methylindole or SnCI2/HCI | 5-Amino-2-methylindole 2. NaN3 > 5-Azido-2-methylindole
(Starting Material) (Intermediate 1) = (Intermediate 2) (Target)

Click to download full resolution via product page

Figure 1: Stepwise synthesis of 5-azido-2-methyl-1H-indole from 2-methylindole.

Step-by-Step Methodology
Step 1. Regioselective Nitration

Rationale: Nitration of indoles is sensitive.[1] Standard
often leads to oxidation or polymerization. Using
in

protonates the indole at C3, deactivating the pyrrole ring and directing the electrophile to the
C5 position of the benzene ring.

» Dissolution: Dissolve 2-methylindole (1.0 eq) in concentrated

at 0°C.

» Addition: Dropwise add a solution of
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(1.1eq)in

while maintaining internal temperature

e Quench: Pour onto crushed ice. The yellow precipitate is 5-nitro-2-methylindole.
 Purification: Filter and wash with cold water.[1] Recrystallize from ethanol if necessary.

o Expected Yield: 90-96% [1].[2]

Step 2: Reduction to Amine

Rationale: The nitro group must be reduced to an amine to enable diazotization.

Suspension: Suspend 5-nitro-2-methylindole in MeOH.
o Catalysis: Add 10% Pd/C (10 wt%).
e Hydrogenation: Stir under

atmosphere (balloon pressure) for 4-12 hours.

o Workup: Filter through Celite to remove Pd/C. Concentrate filtrate to yield 5-amino-2-
methylindole.

o Note: Amines are oxidation-sensitive; use immediately or store under Argon.

Step 3: Diazotization and Azidation

Rationale: The Sandmeyer-like displacement converts the amine to an azide via a diazonium
salt.

e Salt Formation: Dissolve 5-amino-2-methylindole (1.0 eq) in 6M HCI at 0°C.
» Diazotization: Add

(1.1 eq, ag. solution) dropwise. Stir for 15 min at 0°C.

o Check: Solution should turn clear/orange.
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e Azidation: Add

(1.2 eq) slowly (Gas evolution:
).
o Caution: Use a blast shield.
» Extraction: Stir for 1h at 0°C. Extract with EtOAc. Wash with
and brine.
e Drying: Dry over

and concentrate in vacuo at room temperature (do not heat).

o Product: 5-Azido-2-methyl-1H-indole.

Applications: Click Chemistry & Photolabeling

The primary utility of 5-azido-2-methyl-1H-indole is its ability to covalently bond to biological
targets or functional tags.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

This reaction links the indole to any alkyne-bearing molecule (fluorophore, drug, biotin).

5-Azido-Indole
(R-N3)
Alkyne Tag > 1,2,3-Triazole
(R'-C=CH) . Conjugate
Catalysis_ypi

-
-
-
-
-

Cu(l) Catalyst
(CuS0O4 + NaAsc)

Click to download full resolution via product page

Figure 2: CUAAC mechanism for conjugating 5-azido-2-methylindole to alkyne tags.
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Protocol:
e Dissolve Indole-Azide (1 eq) and Alkyne (1 eq) in tBuOH/H20 (1:1).
e Add

(5 mol%) and Sodium Ascorbate (10 mol%).

o Stir at RT for 2-4h. Product precipitates or is extracted.

Photoaffinity Labeling

Upon UV irradiation (~254-300 nm), the aryl azide extrudes

to form a reactive nitrene. This nitrene can insert into nearby C-H or N-H bonds, permanently
crosslinking the indole to its binding protein [2].

Analytical Characterization

Validation of the synthesized compound should be performed using NMR and IR.

Technique Expected Signal Diagnostic Feature

Strong, sharp peak (Azide

FT-IR 2100 - 2150 cm~? )
asymmetric stretch).
1H NMR ~2.40 ppm (s, 3H) Methyl group at C2.
H3 proton (characteristic of 2-
1H NMR ~6.10 ppm (s, 1H) ]
methylindoles).
Aromatic protons (H4, H6, H7).
1H NMR ~6.8 - 7.3 ppm H4 often appears as a doublet
with meta-coupling.
Often shows loss of
MS (ESI) [M+H]* =173.08
fragment ([M-28]).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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